3,6,9,12,15-PENTAOXAHEPTADECANE-1,17-DIYL BIS-METHANETHIOSULFONATE
CAS No.: 384342-61-4
Cat. No.: VC20747926
Molecular Formula: C14H30O9S4
Molecular Weight: 470.7 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 384342-61-4 |
---|---|
Molecular Formula | C14H30O9S4 |
Molecular Weight | 470.7 g/mol |
IUPAC Name | 1-[2-(2-methylsulfonylsulfanylethoxy)ethoxy]-2-[2-[2-(2-methylsulfonylsulfanylethoxy)ethoxy]ethoxy]ethane |
Standard InChI | InChI=1S/C14H30O9S4/c1-26(15,16)24-13-11-22-9-7-20-5-3-19-4-6-21-8-10-23-12-14-25-27(2,17)18/h3-14H2,1-2H3 |
Standard InChI Key | HWVTVNUGXMVSOL-UHFFFAOYSA-N |
SMILES | CS(=O)(=O)SCCOCCOCCOCCOCCOCCSS(=O)(=O)C |
Canonical SMILES | CS(=O)(=O)SCCOCCOCCOCCOCCOCCSS(=O)(=O)C |
3,6,9,12,15-Pentaoxaheptadecane-1,17-diyl bis-methanethiosulfonate (CAS 384342-61-4) is a specialized sulfhydryl cross-linking reagent used in biochemical and pharmaceutical research. This compound features a polyethylene glycol (PEG) backbone functionalized with methanethiosulfonate groups, enabling selective thiol-reactive chemistry for protein modification and bioconjugation applications .
Structural Features:
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A 17-carbon PEG chain (hexaethylene glycol derivative) with five ether oxygen atoms.
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Terminal methanethiosulfonate (-S-SO₂-CH₃) groups for thiol-specific reactivity .
Physicochemical Properties
Property | Value/Description | Source |
---|---|---|
Appearance | Not explicitly reported | - |
Stability | Stable under normal conditions | |
Hazardous Decomposition | None reported | |
Incompatible Materials | Strong acids, bases, oxidizers |
Applications in Research
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Cross-Linking Agent: Reacts with cysteine residues in proteins to form disulfide bonds, enabling structural stabilization or conjugation .
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Bioconjugation: Used to attach ligands, fluorophores, or other molecules to thiol-containing biomolecules.
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